Cas no 1353987-79-7 ([(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid)

[(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid is a specialized organic compound featuring a piperidine core functionalized with acetyl, isopropylamino, and acetic acid moieties. Its structural complexity enables versatile applications in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both polar (acetic acid) and lipophilic (isopropyl, acetyl) groups enhances its solubility profile, facilitating its use in diverse reaction conditions. The compound’s well-defined stereochemistry and functional group arrangement make it valuable for designing targeted pharmacophores, such as enzyme inhibitors or receptor modulators. Its stability under standard laboratory conditions further ensures reliable performance in synthetic workflows. This compound is suited for research requiring precise molecular scaffolds with tunable properties.

[(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid structure

1353987-79-7 structure

Product Name:[(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid

CAS No:1353987-79-7

MF:C₁₃H₂₄N₂O₃

MW:256.341263771057

CID:2155717

Update Time:2025-09-25

[(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

- [(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid
- 2-(((1-Acetylpiperidin-3-yl)methyl)(isopropyl)amino)acetic acid
- AM94934
- [(1-Acetylpiperidin-3-ylmethyl)isopropylamino]acetic acid
- Inchi： 1S/C13H24N2O3/c1-10(2)15(9-13(17)18)8-12-5-4-6-14(7-12)11(3)16/h10,12H,4-9H2,1-3H3,(H,17,18)
- InChI Key： ILZFBFIYPGGAOK-UHFFFAOYSA-N
- SMILES： O=C(C)N1CCCC(CN(CC(=O)O)C(C)C)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 305
Topological Polar Surface Area: 60.8

[(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	082217-500mg	1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid	1353987-79-7		500mg	￡694.00	2022-03-01

[(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

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4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid

[(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid

The compound [(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid, identified by the CAS number 1353987-79-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring, an acetyl group, an isopropylamino group, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of piperidine derivatives in drug design, particularly in the development of central nervous system (CNS) agents and anticonvulsant medications. The acetyl group in this compound contributes to its lipophilicity, enhancing its ability to cross biological membranes and interact with cellular targets. Meanwhile, the isopropylamino group introduces steric bulk and hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity.

The synthesis of [(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid involves a multi-step process that includes nucleophilic substitution, amide formation, and acetylation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications such as preclinical testing and material science.

In terms of applications, this compound has shown promise in the field of neuropharmacology due to its ability to modulate neurotransmitter systems. Preclinical studies suggest that it may act as a potential lead compound for developing treatments for epilepsy and other neurological disorders. Additionally, its structural flexibility makes it a valuable substrate for exploring bioisosteric replacements and drug delivery systems.

From an environmental perspective, the biodegradability of [(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid has been assessed under various conditions. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This property is particularly important for industries adhering to green chemistry principles.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of this compound with greater accuracy. Using molecular docking studies and quantum mechanical calculations, scientists have identified key interactions that govern its bioavailability and metabolic pathways.

In conclusion, [(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid (CAS No. 1353987-79-7) represents a significant addition to the arsenal of organic compounds with potential applications in medicine, materials science, and environmental chemistry. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as a key molecule in contemporary chemical research.